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Compound of Interest

Compound Name: Olafertinib

Cat. No.: B609727 Get Quote

Researchers, scientists, and drug development professionals handling Olafertinib must

adhere to stringent safety protocols to mitigate risks associated with this potent kinase inhibitor.

This guide provides essential, immediate safety and logistical information, including personal

protective equipment (PPE) requirements, handling procedures, and disposal plans to ensure a

safe laboratory environment.

Hazard Identification and Classification
Olafertinib is classified with several hazards that necessitate careful handling. The Globally

Harmonized System (GHS) classification, as per the Safety Data Sheet (SDS), is summarized

below.[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation
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The following PPE is mandatory when handling Olafertinib to prevent exposure.

1. Hand Protection:

Gloves: Wear double chemotherapy-grade gloves for all handling procedures.[2] This

provides maximum protection against skin contact.

2. Body Protection:

Lab Coat: A dedicated lab coat, preferably disposable, should be worn to protect street

clothes and skin from contamination.

Protective Clothing: For procedures with a higher risk of splashes or aerosol generation,

consider additional protective clothing like a disposable gown or apron.

3. Eye and Face Protection:

Safety Glasses with Side Shields: To protect against splashes to the eyes.

Face Shield: Wear a face shield in conjunction with safety glasses, especially when there is

a significant risk of splashes or when handling larger quantities of the compound.[1]

4. Respiratory Protection:

Ventilated Enclosure: All handling of solid or powdered Olafertinib should be conducted in a

certified chemical fume hood or a similar ventilated enclosure to minimize inhalation

exposure.[3]

Respirator: If a ventilated enclosure is not available or in the event of a spill, a NIOSH-

certified respirator (e.g., N95 or higher) is required.[4] A complete respiratory protection

program, including fit-testing, must be in place for all personnel required to use respirators.

[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to prevent contamination and ensure

safety.
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Caption: Workflow for the safe handling of Olafertinib.

Disposal Plan:

Contaminated materials and Olafertinib waste must be handled as hazardous waste.

Solid Waste: All disposable items that have come into contact with Olafertinib, including

gloves, disposable lab coats, and absorbent pads, must be disposed of in a designated

hazardous waste container.[2] This container should be clearly labeled as "Hazardous

Waste" or "Cytotoxic Waste".[5]

Liquid Waste: Unused solutions of Olafertinib and contaminated solvents should be

collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not

dispose of this waste down the drain.

Sharps: Needles and syringes used for handling Olafertinib solutions must be disposed of in

a designated sharps container. If the syringe contains residual drug, it should be disposed of

as hazardous chemical waste.[2]

Container Disposal: Empty Olafertinib containers should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste. The rinsed container can then be

disposed of according to institutional guidelines.

PPE Selection Logic:

The selection of appropriate PPE is based on a risk assessment of the planned experimental

procedure.
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Caption: Decision diagram for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for Olafertinib].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609727#personal-protective-equipment-for-handling-
olafertinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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